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Compound Focus: Chlorpyrifos-d10

CAS No.: 285138-81-0

Cat. No.: S804346

Get Quote

The table below summarizes the key identifying information and properties of Chlorpyrifos-d10 found in

the search results [1] [2] [3].

Property Details

CAS Number 285138-81-0 [3] (also referenced under related numbers) [1] [2]

Molecular
Formula

C₉HD₁₀Cl₃NO₃PS [3]

Molecular Weight 360.65 g/mol [3]

Isotope Purity 99 atom % D [2]

Chemical Purity 97% (CP) [2]

Melting Point 38-39 °C [2]

Primary
Applications

Internal standard for quantitative analysis (GC-MS, LC-MS), environmental

monitoring, quality control [2] [3]

Experimental Workflow for Pesticide Analysis by
Raman Spectroscopy
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Although the search results do not contain protocols specifically for Chlorpyrifos-d10, a relevant

methodology for analyzing pesticide references (including Chlorpyrifos) using Raman spectroscopy and

machine learning is detailed in one of the studies [1]. The workflow can be summarized in the following

diagram:

Sample Preparation
(Pesticide reference on silicon wafer)

Raman Spectrum Acquisition

Spectral Preprocessing

Multivariate Analysis
(PCA, HCA)

Machine Learning Classification
(Random Forest)

Identification & Library Match

Click to download full resolution via product page

Experimental workflow for pesticide analysis from sample preparation to identification [1].

Here is a breakdown of the key experimental steps and considerations based on this methodology [1]:

Sample Preparation: The study used reference-grade pesticide powders deposited on silicon wafer
substrates. This method requires over twenty technical repeats per sample to ensure data reliability

and account for variability [1].
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Instrumentation Parameters: Analysis was performed using two systems:

A custom-built instrument with a 785 nm laser excitation wavelength, covering a spectral
range of 400–1700 cm⁻¹. This longer wavelength is generally more effective for reducing

fluorescence interference, providing clearer Raman spectra for organic compounds [1].
A commercial instrument with a 532 nm laser for comparison. The 532 nm wavelength can

offer resonance enhancement for some specific compounds but often induces more
fluorescence [1].

Data Processing and Machine Learning:
Multivariate Analysis: Techniques like Principal Component Analysis (PCA) and

Hierarchical Cluster Analysis (HCA) were used to distinguish similarities and differences
between the spectral fingerprints of various pesticides [1].

Machine Learning Classification: A Random Forest Classifier was successfully employed to
automatically identify and classify the 14 different pesticides based on their Raman spectra,

demonstrating high accuracy [1].

A Guide to Finding Specialized Spectral Data

The search results indicate that Chlorpyrifos-d10 is primarily used as an internal standard for mass

spectrometry [2] [3]. Therefore, its most valuable spectral data would be its mass fragmentation pattern. For

other types of spectra, consider these approaches:

Consult Specialized Databases: Search in commercial spectral libraries (e.g., Wiley, NIST, Sigma-
Aldrich's database) which often contain NMR, IR, and Raman data for a wide range of compounds.

Literature Search: Use scientific databases like SciFinder or Reaxys, which can extract and display
spectral data directly from published articles.

Direct Inquiry: Contact the manufacturers of isotopic chemicals (such as Sigma-Aldrich or
MedChemExpress) directly, as they may have characterized the compound and can provide

analytical data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b804346#chlorpyrifos-d10-spectral-

data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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